Cas no 2060033-65-8 (1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride)

• Product Name: 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride
• CAS No: 2060033-65-8
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• MDL: MFCD30535812
• CID: 4635522
• PubChem ID: 126802830
• Update Time: 2025-05-19

1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride
• 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride

• MDL： MFCD30535812
• Inchi： 1S/C9H15NO2.ClH/c11-8(12)9(4-3-5-9)10-6-1-2-7-10;/h1-7H2,(H,11,12);1H
• InChI Key： BIOXNULAVWSTAF-UHFFFAOYSA-N
• SMILES： C(C1(N2CCCC2)CCC1)(=O)O.Cl

1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride

Introduction to 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride (CAS No. 2060033-65-8)

1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride, identified by the chemical compound code CAS No. 2060033-65-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a fused pyrrolidine and cyclobutane ring system, which is known for its potential in modulating biological pathways. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various applications in medicinal chemistry.

The structure of 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride incorporates a pyrrolidine moiety, which is a five-membered heterocyclic ring containing one nitrogen atom. This nitrogen-rich structure often contributes to the compound's ability to interact with biological targets such as enzymes and receptors. The cyclobutane ring, on the other hand, introduces rigidity to the molecule, which can influence its binding affinity and selectivity. Together, these structural features make 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in developing novel compounds with unique structural motifs for therapeutic applications. The fused pyrrolidine-cyclobutane scaffold has shown promise in several preclinical studies due to its ability to engage with a variety of biological targets. For instance, derivatives of this scaffold have been explored for their potential antitumor and anti-inflammatory properties. The hydrochloride salt form of 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride has been particularly studied for its pharmacokinetic profile, which is crucial for determining its efficacy and safety in clinical settings.

One of the key areas where 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride has shown promise is in the development of small-molecule inhibitors. These inhibitors are designed to bind to specific targets and modulate their activity, thereby treating various diseases. The compound's ability to interact with biological macromolecules makes it an attractive scaffold for medicinal chemists. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in cancer metabolism. By targeting these enzymes, 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride could potentially disrupt cancer cell growth and survival mechanisms.

Moreover, the structural versatility of 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride allows for modifications that can enhance its pharmacological properties. For example, substituents can be introduced at various positions on the pyrrolidine and cyclobutane rings to optimize binding affinity, solubility, and metabolic stability. These modifications are often guided by computational modeling and experimental data to ensure that the resulting compounds are both effective and safe. The hydrochloride salt form plays a critical role in this process by providing a stable and soluble form of the compound for further testing.

Recent studies have also explored the potential of 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride in treating neurological disorders. The compound's ability to cross the blood-brain barrier has made it an interesting candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. In these disorders, modulation of specific neurotransmitter systems is crucial for managing symptoms and slowing disease progression. Preliminary research suggests that 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride may interact with neurotransmitter receptors, potentially offering therapeutic benefits.

The synthesis of 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve the desired molecular structure efficiently. These synthetic methods not only improve the accessibility of the compound but also allow for the introduction of structural variations that can enhance its pharmacological properties.

In conclusion, 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride (CAS No. 2060033-65-8) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its ability to interact with biological targets makes it a valuable scaffold for developing new drugs targeting various diseases, including cancer and neurological disorders. As research continues to uncover new insights into its pharmacological properties, 1-Pyrrolidin-1-ylcyclobutanecarboxylic Acid hydrochloride is poised to play a crucial role in future medical treatments.